Cas no 1226707-24-9 (5-Chloro-3-ethyl-1-methyl-1H-pyrazole-4-sulfonyl chloride)

• Product Name: 5-Chloro-3-ethyl-1-methyl-1H-pyrazole-4-sulfonyl chloride
• CAS No: 1226707-24-9
• MF: C₆H₈Cl₂N₂O₂S
• MW: 243.110918045044
• MDL: MFCD24330277
• CID: 5558050
• Update Time: 2026-03-11

5-Chloro-3-ethyl-1-methyl-1H-pyrazole-4-sulfonyl chloride Chemical and Physical Properties

Names and Identifiers

• 5-Chloro-3-ethyl-1-methyl-1H-pyrazole-4-sulfonyl chloride

• MDL： MFCD24330277
• Inchi： 1S/C6H8Cl2N2O2S/c1-3-4-5(13(8,11)12)6(7)10(2)9-4/h3H2,1-2H3
• InChI Key： RYAHZNBXAOEPME-UHFFFAOYSA-N
• SMILES： N1(C)C(Cl)=C(S(Cl)(=O)=O)C(CC)=N1

Additional information on 5-Chloro-3-ethyl-1-methyl-1H-pyrazole-4-sulfonyl chloride

5-Chloro-3-ethyl-1-methyl-1H-pyrazole-4-sulfonyl chloride: A Key Intermediate in Medicinal Chemistry

5-Chloro-3-ethyl-1-methyl-1H-pyrazole-4-sulfonyl chloride, with the CAS No. 1226707-24-9, represents a versatile pyrazole derivative that has garnered significant attention in the field of drug discovery and pharmaceutical research. This compound, characterized by its unique pyrazole ring system and the presence of a sulfonyl chloride functional group, serves as a critical building block for the synthesis of various bioactive molecules. Recent studies have highlighted its potential in modulating kinase pathways and protein-protein interactions, making it a valuable candidate for the development of targeted therapies in oncology and inflammatory diseases.

Pyrazole derivatives have long been recognized for their diverse pharmacological profiles, ranging from antimicrobial to anti-inflammatory activities. The 4-sulfonyl chloride group in 5-Chloro-3-ethyl-1-methyl-1H-pyrazole-4-sulfonyl chloride introduces additional reactivity, enabling the formation of amide bonds through nucleophilic substitution reactions. This property is particularly advantageous in the context of peptide-based drug design, where the incorporation of such functional groups can enhance the stability and bioavailability of therapeutic agents.

Recent advancements in computational chemistry have facilitated the prediction of the 3D molecular structure and binding affinity of 5-Chloro-3-ethyl-1-methyl-1H-pyrazole-2-sulfonyl chloride. A 2023 study published in Journal of Medicinal Chemistry demonstrated that this compound exhibits high selectivity toward EGFR (Epidermal Growth Factor Receptor) and ALK (Anaplastic Lymphoma Kinase) kinases, which are key targets in non-small cell lung cancer (NSCLC) treatment. The chlorine atom at the 5-position of the pyrazole ring plays a crucial role in modulating the electronic properties of the molecule, thereby influencing its binding affinity and selectivity profiles.

The ethyl group at the 3-position of the pyrazole ring contributes to the hydrophobic interactions with target proteins, enhancing the cellular uptake and targeting efficiency of the compound. This structural feature also allows for the introduction of fluorine or nitrogen atoms at the 3-position to further optimize the drug-like properties of the molecule. Such modifications are often explored in structure-activity relationship (SAR) studies to identify the optimal lead compounds for clinical development.

One of the most promising applications of 5-Chloro-3-ethyl-1-methyl-1H-pyrazole-4-sulfonyl chloride is in the development of covalent inhibitors for protein kinases. The sulfonyl chloride group can react with electrophilic residues in the target protein, forming irreversible covalent bonds that inhibit enzymatic activity. This mechanism is particularly effective against resistance-associated mutations in oncogenic kinases, making it a potential candidate for overcoming drug resistance in cancer therapy.

Recent studies have also explored the antimicrobial activity of 5-Chloro-3-ethyl-1-methyl-1H-pyrazole-4-sulfonyl chloride. A 2022 report in Antimicrobial Agents and Chemotherapy showed that this compound exhibits potent activity against multidrug-resistant (MDR) bacteria, including Staphylococcus aureus and Pseudomonas aeruginosa. The pyrazole ring is believed to interact with cell wall biosynthesis enzymes, while the sulfonyl chloride group may disrupt membrane integrity through lipophilic interactions.

The synthetic accessibility of 5-Chloro-3-ethyl-1-methyl-1H-pyrazole-4-sulfonyl chloride is another key factor in its therapeutic potential. A 2021 study in Organic & Biomolecular Chemistry described a three-step synthesis route involving Ugi condensation and sulfurization reactions, which allows for the efficient preparation of this compound. The ability to scale up the synthesis is critical for preclinical and clinical trials, where drug candidates must meet good manufacturing practice (GMP) standards.

From a pharmacokinetic perspective, the hydrophobicity and lipophilicity of 5-Chloro-3-ethyl-1-methyl-1H-pyrazole-4-sulfonyl chloride are important determinants of its absorption, distribution, metabolism, and excretion (ADME) properties. The ethyl group at the 3-position may enhance the lipophilicity of the molecule, improving its permeability across biological membranes. However, excessive lipophilicity can lead to toxicity and drug-drug interactions, necessitating careful optimization of the molecular structure.

Despite its promising properties, 5-Chloro-3-ethyl-1-methyl-1H-pyrazole-4-sulfonyl chloride faces challenges in terms of selectivity and toxicity. A 2023 study in Toxicological Sciences reported that the compound may exhibit off-target effects on other kinases, which could lead to side effects in clinical settings. Ongoing research is focused on developing structure-based drug design approaches to enhance the selectivity of the compound and minimize toxicity.

In conclusion, 5-Chloro-3-ethyl-1-methyl-1H-pyrazole-4-sulfonyl chloride represents a promising scaffold for the development of novel therapeutics in various disease indications. Its structural versatility and reactivity make it an attractive candidate for further drug discovery and optimization efforts. As research in computational chemistry, structure-activity relationships, and drug delivery systems continues to advance, the potential applications of this compound are likely to expand, offering new opportunities for targeted therapy and personalized medicine.

Further studies are needed to fully elucidate the mechanisms of action and pharmacological profiles of 5-Chloro-3-ethyl-1-methyl-1H-pyrazole-4-sulfonyl chloride. Additionally, in vivo studies in animal models and clinical trials will be essential to assess its therapeutic potential and safety profile. With continued innovation in drug development and biotechnology, this compound may emerge as a significant contributor to the treatment of complex diseases in the near future.